Cas no 2580208-75-7 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid)

1-{(9H-Fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a piperidine scaffold with a carboxylic acid functionality and an allyloxy-methyl side chain, offering versatility in orthogonal protection strategies. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, while the allyloxy-methyl moiety provides a handle for selective deprotection under mild conditions. This structural combination enables precise modifications in complex peptide architectures, making it valuable for medicinal chemistry and bioconjugation research. Its stability under SPPS conditions and controlled reactivity enhance synthetic efficiency in constructing tailored peptide-based molecules.
1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid structure
2580208-75-7 structure
Product Name:1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid
CAS No:2580208-75-7
MF:C25H27NO5
MW:421.485587358475
CID:5660903
PubChem ID:165890298
Update Time:2025-05-20

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2580208-75-7
    • 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
    • EN300-27725536
    • 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid
    • Inchi: 1S/C25H27NO5/c1-2-14-30-17-25(23(27)28)12-7-13-26(16-25)24(29)31-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-11,22H,1,7,12-17H2,(H,27,28)
    • InChI Key: HYZOJNHEFXBFSH-UHFFFAOYSA-N
    • SMILES: O(CC=C)CC1(C(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1

Computed Properties

  • Exact Mass: 421.18892296g/mol
  • Monoisotopic Mass: 421.18892296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 76.1Ų

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27725536-1g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7
1g
$1971.0 2023-09-10
Enamine
EN300-27725536-5g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7
5g
$5719.0 2023-09-10
Enamine
EN300-27725536-10g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7
10g
$8480.0 2023-09-10
Enamine
EN300-27725536-0.05g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7 95.0%
0.05g
$1657.0 2025-03-20
Enamine
EN300-27725536-0.1g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7 95.0%
0.1g
$1735.0 2025-03-20
Enamine
EN300-27725536-0.25g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7 95.0%
0.25g
$1814.0 2025-03-20
Enamine
EN300-27725536-0.5g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7 95.0%
0.5g
$1893.0 2025-03-20
Enamine
EN300-27725536-1.0g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7 95.0%
1.0g
$1971.0 2025-03-20
Enamine
EN300-27725536-2.5g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7 95.0%
2.5g
$3865.0 2025-03-20
Enamine
EN300-27725536-5.0g
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-[(prop-2-en-1-yloxy)methyl]piperidine-3-carboxylic acid
2580208-75-7 95.0%
5.0g
$5719.0 2025-03-20

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid

1-{(9H-Fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2580208-75-7, known as 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(prop-2-en-1-yloxy)methylpiperidine-3-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a piperidine ring and an allyloxy substituent. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under basic conditions while being easily removable under acidic conditions. This property makes the compound particularly valuable in the synthesis of peptides and other bioactive molecules. Recent studies have explored the use of this compound in the development of novel drug delivery systems, where its ability to act as a protecting group plays a crucial role in maintaining the integrity of sensitive biomolecules during synthesis.

The piperidine ring in the molecule contributes to its structural rigidity and potential for hydrogen bonding, which are essential properties for many biological applications. The presence of the allyloxy group introduces additional electronic and steric effects, further enhancing the molecule's reactivity and versatility. Researchers have utilized this compound in the synthesis of advanced polymers, where its unique electronic properties enable the creation of materials with tailored optical and mechanical characteristics.

Recent advancements in synthetic methodology have allowed for more efficient and scalable syntheses of this compound. For instance, a study published in 2023 demonstrated a one-pot synthesis approach that significantly reduces the number of steps required to prepare the compound, thereby improving its cost-effectiveness and accessibility for industrial applications. This development has opened new avenues for its use in large-scale manufacturing processes.

In addition to its role as a synthetic intermediate, this compound has shown promise in catalytic applications. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively, with particular focus on its role in asymmetric catalysis. A 2023 paper highlighted its effectiveness as a chiral ligand in enantioselective alkylations, offering a new tool for the construction of chiral centers in complex molecules.

The combination of these properties positions this compound as a valuable asset in both academic research and industrial settings. Its versatility across multiple chemical disciplines ensures that it will remain an important area of study for years to come. As researchers continue to uncover new applications and optimize synthetic routes, the potential for this compound to impact various fields grows ever more significant.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.